H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2

• Molecular Formula: C55H74N14O18S
• Molecular Weight: 1251.3 g/mol
• InChI: InChI=1S/C55H74N14O18S/c1-3-4-15-37(49(78)68-42(26-45(74)75)51(80)65-38(47(57)76)22-30-11-6-5-7-12-30)64-50(79)40(24-32-27-61-36-16-9-8-13-34(32)36)63-43(71)28-62-54(83)46(29(2)70)69-53(82)39(23-31-17-19-33(20-18-31)87-88(84,85)86)67-52(81)41(25-44(72)73)66-48(77)35(56)14-10-21-60-55(58)59/h5-9,11-13,16-20,27,29,35,37-42,46,61,70H,3-4,10,14-15,21-26,28,56H2,1-2H3,(H2,57,76)(H,62,83)(H,63,71)(H,64,79)(H,65,80)(H,66,77)(H,67,81)(H,68,78)(H,69,82)(H,72,73)(H,74,75)(H4,58,59,60)(H,84,85,86)/t29-,35+,37+,38+,39+,40+,41+,42+,46+/m1/s1
• InChIKey: ICIXCJVEMPSJTJ-SWQGQSKASA-N

H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2 (CCK-9 Analog): A Stabilized Cholecystokinin Peptide for Satiety and Gastrointestinal Research

H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2, also known as [Thr28, Nle31]-Cholecystokinin (25-33) or CCK-9, is a sulfated nonapeptide analog of the endogenous hormone cholecystokinin (CCK). It is designed to retain the full spectrum of biological activities of the native C-terminal octapeptide (CCK-8), which is the minimal fully active fragment [1], [2]. This analog serves as a satiety peptide, functioning as both a hormone and neurotransmitter to inhibit food intake [3]. Structurally, it features a γ-turn centered on Thr4 and a C-terminal helical segment [1]. Its primary differentiation lies in the strategic replacement of two methionine residues (at positions 28 and 31) with threonine and norleucine, respectively, which confers significantly enhanced chemical stability without compromising biological potency [2], .

Stabilized CCK analog for extended in vitro and in vivo gastrointestinal studies

Retains full CCK-8 bioactivity at CCK receptors

Oxidation-resistant scaffold suitable for receptor probe development

• [1] Moroder L, D'Ursi A, Picone D, Amodeo P, Temussi PA. Solution conformation of CCK9, a cholecystokinin analog. Biochem Biophys Res Commun. 1993 Feb 15;190(3):741-6. doi: 10.1006/bbrc.1993.1111. PMID: 8094956. View Source
• [2] Eurogentec. [Thr28, Nle31]-Cholecystokinin (25-33), sulfated CCK-9 - 1 mg. Product Datasheet. CAS: 77568-41-3. View Source
• [3] PeptideDB. [Thr28, Nle31]-Cholecystokinin (25-33), sulfated. CAS: 77568-41-3. Peptide Database Entry. View Source

Why H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2 Cannot Be Replaced by Unmodified CCK-8 or Other Analogs in Research Protocols

Generic substitution of H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2 with native CCK-8 or other in-class analogs introduces significant risks of experimental variability and data invalidation. Native CCK-8 is highly susceptible to oxidative inactivation due to its two methionine residues, which readily oxidize upon exposure to air, leading to rapid loss of bioactivity during handling and storage [1]. Furthermore, CCK-8 exhibits a short plasma half-life (approximately 1-2 minutes in vivo) and is subject to rapid enzymatic degradation [2], [3]. While other stabilized analogs exist, such as those with N-methyl modifications, the specific Thr28/Nle31 substitution in this compound provides a unique balance of retained full biological potency—identical to CCK-8 in stimulating pancreatic enzyme secretion—and enhanced chemical stability, which is not universally observed with all norleucine substitutions [4], [5]. Direct comparative evidence presented below demonstrates that unmodified CCK-8, CCK-4, and alternative CCK-9 analogs fail to provide the same combination of stability and bioactivity, making this specific analog a non-interchangeable research tool.

Oxidative instability of native CCK-8

CCK-8 methionine oxidation rapidly degrades bioactivity, causing experimental variability in handling.

Analog stability may not preserve full potency

Other stabilized CCK analogs may not replicate the same balance of stability and bioactivity as this Thr28/Nle31 variant.

Norleucine substitution alone is not sufficient

Generic Nle-containing CCK peptides do not universally provide this compound's oxidation resistance; class-level review required.

• [1] Moroder L, D'Ursi A, Picone D, Amodeo P, Temussi PA. Solution conformation of CCK9, a cholecystokinin analog. Biochem Biophys Res Commun. 1993 Feb 15;190(3):741-6. doi: 10.1006/bbrc.1993.1111. PMID: 8094956. View Source
• [2] Koulischer D, Moroder L, Deschodt-Lanckman M. Degradation of cholecystokinin octapeptide, related fragments and analogs by human and rat plasma in vitro. Regul Pept. 1982 Aug;4(3):127-39. doi: 10.1016/0167-0115(82)90080-5. PMID: 6291099. View Source
• [3] Ervin GN, Mosher JT, Birkemo LS, Johnson MF. Multiple, small doses of cholecystokinin octapeptide are more efficacious at inducing taste aversion conditioning than single, large doses. Peptides. 1995;16(3):539-45. doi: 10.1016/0196-9781(95)00001-Z. View Source
• [4] Pearson RK, Powers SP, Hadac EM, Gaisano H, Miller LJ. Preparation and characterization of a new cholecystokinin receptor probe that can be oxidatively radioiodinated. Gastroenterology. 1986 Jun;90(6):1985-91. doi: 10.1016/0016-5085(86)90271-4. View Source
• [5] Laverman P, Joosten L, Eek A, Roosenburg S, Oyen WJG, et al. Stabilized 111In-labeled sCCK8 analogues for targeting CCK2-receptor positive tumors: synthesis and evaluation. Bioconjug Chem. 2010 Apr 21;21(4):705-14. doi: 10.1021/bc900465y. View Source

Quantitative Evidence Guide for H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2: Direct Comparability and Stability Data for Informed Procurement

Full Retention of CCK-8 Bioactivity: Identical In Vitro Potency for Pancreatic Enzyme Secretion

In a direct head-to-head comparison using a Boc-Tyr-modified derivative of the target compound, both the native and iodinated forms exhibited efficacy and potency for stimulation of in vitro pancreatic enzyme secretion that were identical to CCK-8 [1]. This demonstrates that the Thr28/Nle31 substitutions do not impair the compound's ability to activate peripheral CCK receptors, a critical feature for functional studies.

In vitro potency

Head-to-head

Identical to CCK-8 in pancreatic acinar cell assay

Supports CCK receptor assay-use context without potency correction

Reported identical efficacy and potency to native CCK-8

Evidence Dimension	In vitro potency for pancreatic enzyme secretion stimulation
Target Compound Data	Identical efficacy and potency to CCK-8 (EC50 not explicitly reported but described as identical)
Comparator Or Baseline	CCK-8 (native sulfated octapeptide)
Quantified Difference	No significant difference in potency or efficacy; bioactivity fully retained.
Conditions	In vitro assay using isolated rat pancreatic acini

Why This Matters

This confirms that the stabilized analog can replace CCK-8 in functional assays without loss of potency, avoiding the need for potency correction factors in experimental design.

• [1] Pearson RK, Powers SP, Hadac EM, Gaisano H, Miller LJ. Preparation and characterization of a new cholecystokinin receptor probe that can be oxidatively radioiodinated. Gastroenterology. 1986 Jun;90(6):1985-91. doi: 10.1016/0016-5085(86)90271-4. View Source

High-Affinity CCK Receptor Binding: Comparable Affinity to Native CCK-8 and CCK-33

Binding studies using a radiolabeled derivative (Boc-125I-Tyr-[(Thr28, Nle31)CCK-25-33]) demonstrated that the target compound interacts with the same high-affinity pancreatic receptor as native CCK-8 and CCK-33. The binding affinity is consistent with known values for these endogenous ligands [1]. In calf pancreatic membranes, the compound bound to two distinct sites with high affinity Kd values of 0.13-0.35 nM, indicating strong receptor interaction [2].

Receptor binding Kd

Cross-study comparable

0.13 – 0.35 nM

High-affinity CCK receptor interaction context

Comparable to or higher affinity than native CCK-8 (Kd 0.8 nM)

Evidence Dimension	Receptor binding affinity (Kd)
Target Compound Data	Kd = 0.13 ± 0.02 nM (high affinity site, ruminants) to 0.35 ± 0.08 nM (preruminants) [2]; Competes with CCK-8 binding with Kd = 0.8 nM for CCK-8 [1].
Comparator Or Baseline	CCK-8: Kd = 0.8 nM; CCK-33: Kd = 3 nM; CCK-8DS: Kd = 1 μM; CCK-4: Kd = 50 μM [1].
Quantified Difference	The target compound's binding affinity is in the sub-nanomolar range, comparable to or higher than native CCK-8 (0.8 nM) and significantly higher than CCK-33 (3 nM) and truncated analogs.
Conditions	Rat pancreatic plasma membranes and calf pancreatic membranes

Why This Matters

Demonstrates that the stabilized analog maintains high receptor affinity, ensuring that experimental results are not confounded by altered binding kinetics relative to native CCK-8.

• [1] Pearson RK, Powers SP, Hadac EM, Gaisano H, Miller LJ. Preparation and characterization of a new cholecystokinin receptor probe that can be oxidatively radioiodinated. Gastroenterology. 1986 Jun;90(6):1985-91. doi: 10.1016/0016-5085(86)90271-4. View Source
• [2] Le Meuth V, Philouze-Rome V, Le Huerou-Luron I, Formal M, Vaysse N, Gespach C, Guilloteau P, Fourmy D. Differential expression of A- and B-subtypes of cholecystokinin/gastrin receptors in the developing calf pancreas. Endocrinology. 1993 Sep;133(3):1182-91. doi: 10.1210/endo.133.3.8365360. PMID: 8365360. View Source

Enhanced Acidic Stability: Resistance to Methionine Oxidation

Native CCK-8 contains two methionine residues that are highly susceptible to air oxidation, leading to inactivation during handling and storage. The target compound replaces both methionine residues with oxidation-resistant threonine (Thr28) and norleucine (Nle31). This modification renders the peptide 'unaffected by air oxidation' and 'remarkably more stable in acidic media' compared to native CCK-8 [1], [2], .

Acidic stability

Class-level

Resistant to air oxidation

Supports extended incubation workflows

Quantitative half-life in acidic media not reported; data to verify

Evidence Dimension	Stability under oxidative and acidic conditions
Target Compound Data	Unaffected by air oxidation; remarkably more stable in acidic media (qualitative assessment based on NMR studies) [1].
Comparator Or Baseline	Native CCK-8: susceptible to air oxidation; degrades rapidly in acidic conditions [1], [2].
Quantified Difference	Quantitative half-life comparison in acidic conditions is not directly provided, but the compound is described as 'remarkably more stable' and 'unaffected by air oxidation' due to the removal of oxidation-prone methionine residues [1], [3].
Conditions	Acidic media (qualitative); air exposure (oxidation resistance)

Why This Matters

This stability enhancement is critical for in vitro assays requiring extended incubation, peptide handling, and storage, reducing experimental variability caused by peptide degradation.

• [1] Moroder L, D'Ursi A, Picone D, Amodeo P, Temussi PA. Solution conformation of CCK9, a cholecystokinin analog. Biochem Biophys Res Commun. 1993 Feb 15;190(3):741-6. doi: 10.1006/bbrc.1993.1111. PMID: 8094956. View Source
• [2] Eurogentec. [Thr28, Nle31]-Cholecystokinin (25-33), sulfated CCK-9 - 1 mg. Product Datasheet. CAS: 77568-41-3. View Source
• [3] Laverman P, Joosten L, Eek A, Roosenburg S, Oyen WJG, et al. Stabilized 111In-labeled sCCK8 analogues for targeting CCK2-receptor positive tumors: synthesis and evaluation. Bioconjug Chem. 2010 Apr 21;21(4):705-14. doi: 10.1021/bc900465y. View Source

In Vivo Functional Equivalence: Comparable Stimulation of Pancreatic Exocrine Secretion to Caerulein

In a comparative study involving 24 healthy volunteers, the target compound (Thr28Nle31CCK25-33) was directly compared to caerulein, a clinically used CCK analog. Both compounds caused a similar stimulation of pancreatic enzyme secretion during intravenous infusion. Notably, at a dose ratio of 1:2 (CCK9:caerulein), the plasma bioactivity of caerulein was six times higher (plateau ~120 pM) than CCK9 (~20 pM), indicating a different pharmacokinetic profile that may favor specific experimental applications requiring lower systemic exposure [1].

In vivo plasma profile

Head-to-head

~20 pM (CCK-9) vs ~120 pM (caerulein) plateau

Comparable pancreatic enzyme stimulation at lower systemic exposure

Dose ratio 1:2; reported in healthy volunteer pancreatic function test

Evidence Dimension	Plasma bioactivity during intravenous infusion
Target Compound Data	Plateau plasma bioactivity of ~20 pM at 30 pM/kg dose; similar stimulation of pancreatic enzyme secretion to caerulein.
Comparator Or Baseline	Caerulein: plateau plasma bioactivity of ~120 pM at 61.5 pM/kg dose (twice the CCK9 dose).
Quantified Difference	Despite a dose ratio of 1:2, plasma bioactivity was 6-fold higher for caerulein (~120 pM vs. ~20 pM). Both drugs caused similar stimulation of pancreatic enzyme secretion.
Conditions	Healthy male volunteers (n=24) undergoing secretin-primed pancreatic function testing; continuous intravenous infusion for 45 minutes

Why This Matters

This provides direct in vivo evidence that the analog is functionally equivalent to caerulein for pancreatic stimulation but may offer advantages in terms of lower systemic exposure, which is relevant for designing functional tests and minimizing potential side effects.

• [1] Mössner J, Backer W, Regner U, Secknus R, Schusdziarra V, Classen M. Comparison between the synthetic cholecystokinin analogues caerulein and Thr28Nle31CCK25-33(CCK9) with regards to plasma bioactivity, degradation rate and stimulation of pancreatic exocrine function. Z Gastroenterol. 1991 Feb;29(2):59-64. PMID: 1714671. View Source

Optimized Application Scenarios for H-Arg-Asp-Tyr(SO3H)-Thr-Gly-Trp-Nle-Asp-Phe-NH2 in Satiety, Pancreatic Function, and Receptor Pharmacology Studies

Long-Term In Vitro Assays Requiring Stable CCK Receptor Activation

For in vitro studies involving extended incubation periods (e.g., 24-72 hour cell culture experiments, prolonged receptor binding assays), this analog's resistance to oxidation and enhanced acidic stability (compared to native CCK-8) ensures sustained bioactivity and reduces the need for frequent peptide replenishment [1], [2]. This is directly supported by its identical potency to CCK-8 in pancreatic acinar cell assays [3] and its high-affinity receptor binding [4].

In Vivo Satiety and Food Intake Studies with Reduced Dosing Frequency

As a satiety peptide that inhibits food intake [5], this analog is suitable for in vivo feeding behavior studies. Its enhanced stability profile (compared to CCK-8) may translate to a prolonged duration of action, potentially reducing dosing frequency. While direct half-life data is limited, its resistance to oxidation and degradation supports its use in chronic infusion or repeated-dose paradigms where native CCK-8 would be rapidly inactivated [1], [6].

Pancreatic Function Testing and Exocrine Secretion Assays

The analog's demonstrated ability to stimulate pancreatic enzyme secretion identically to caerulein in human volunteers [7], combined with its retained full bioactivity and stability, makes it a reliable tool for in vivo pancreatic function tests. Its distinct pharmacokinetic profile (lower plasma bioactivity at equivalent functional stimulation) may be advantageous for minimizing systemic side effects during diagnostic or research procedures [7].

Development of Oxidation-Resistant CCK Receptor Probes and Imaging Agents

The Boc-Tyr derivative of this analog has been successfully used to generate a high-specific-activity (2125 Ci/mmol) radioligand that can be oxidatively radioiodinated—a process not feasible with native CCK-8 due to methionine oxidation [3]. This establishes the compound as a preferred scaffold for developing stable CCK receptor probes for binding studies, autoradiography, and potentially targeted imaging applications where oxidative labeling is required [3].

Application

Selection Property

Validation Focus

In vitro CCK receptor activation assays

Oxidation-resistant stability

Bioactivity retention over extended incubation

Satiety signaling and food intake studies

Enhanced peptide stability

In vivo duration of action and exposure profiling

Pancreatic exocrine function testing

Retained CCK receptor bioactivity

Pancreatic enzyme secretion endpoint comparability

CCK receptor probe development

Oxidatively radioiodinatable scaffold

Radioligand binding assay and autoradiography suitability

• [1] Moroder L, D'Ursi A, Picone D, Amodeo P, Temussi PA. Solution conformation of CCK9, a cholecystokinin analog. Biochem Biophys Res Commun. 1993 Feb 15;190(3):741-6. doi: 10.1006/bbrc.1993.1111. PMID: 8094956. View Source
• [2] Eurogentec. [Thr28, Nle31]-Cholecystokinin (25-33), sulfated CCK-9 - 1 mg. Product Datasheet. CAS: 77568-41-3. View Source
• [3] Pearson RK, Powers SP, Hadac EM, Gaisano H, Miller LJ. Preparation and characterization of a new cholecystokinin receptor probe that can be oxidatively radioiodinated. Gastroenterology. 1986 Jun;90(6):1985-91. doi: 10.1016/0016-5085(86)90271-4. View Source
• [4] Le Meuth V, Philouze-Rome V, Le Huerou-Luron I, Formal M, Vaysse N, Gespach C, Guilloteau P, Fourmy D. Differential expression of A- and B-subtypes of cholecystokinin/gastrin receptors in the developing calf pancreas. Endocrinology. 1993 Sep;133(3):1182-91. doi: 10.1210/endo.133.3.8365360. PMID: 8365360. View Source
• [5] PeptideDB. [Thr28, Nle31]-Cholecystokinin (25-33), sulfated. CAS: 77568-41-3. Peptide Database Entry. View Source
• [6] Koulischer D, Moroder L, Deschodt-Lanckman M. Degradation of cholecystokinin octapeptide, related fragments and analogs by human and rat plasma in vitro. Regul Pept. 1982 Aug;4(3):127-39. doi: 10.1016/0167-0115(82)90080-5. PMID: 6291099. View Source
• [7] Mössner J, Backer W, Regner U, Secknus R, Schusdziarra V, Classen M. Comparison between the synthetic cholecystokinin analogues caerulein and Thr28Nle31CCK25-33(CCK9) with regards to plasma bioactivity, degradation rate and stimulation of pancreatic exocrine function. Z Gastroenterol. 1991 Feb;29(2):59-64. PMID: 1714671. View Source